Cas no 1783954-69-7 (5-Bromo-1-methyl-7-(trifluoromethyl)-1H-indazole)

• Product Name: 5-Bromo-1-methyl-7-(trifluoromethyl)-1H-indazole
• CAS No: 1783954-69-7
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• CID: 6625889
• PubChem ID: 84714914
• Update Time: 2026-03-11

5-Bromo-1-methyl-7-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-methyl-7-(trifluoromethyl)-1H-indazole
• G69268
• 1783954-69-7
• 5-Bromo-1-methyl-7-(trifluoromethyl)indazole
• XSPQGIWNKUKPIO-UHFFFAOYSA-N
• SCHEMBL26024416
• MFCD28538464
• 5-Bromo-1-methyl-7-(trifluoromethyl)-1H-indazole

• Inchi： 1S/C9H6BrF3N2/c1-15-8-5(4-14-15)2-6(10)3-7(8)9(11,12)13/h2-4H,1H3
• InChI Key： XSPQGIWNKUKPIO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C2=C(C=NN2C)C=1

Computed Properties

• Exact Mass: 277.96665g/mol
• Monoisotopic Mass: 277.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-Bromo-1-methyl-7-(trifluoromethyl)-1H-indazole

Introduction to 5-Bromo-1-methyl-7-(trifluoromethyl)-1H-indazole (CAS No. 1783954-69-7)

5-Bromo-1-methyl-7-(trifluoromethyl)-1H-indazole, a compound with the CAS number 1783954-69-7, is a synthetic organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a methyl group, and a trifluoromethyl group, all attached to an indazole scaffold. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The indazole core of 5-Bromo-1-methyl-7-(trifluoromethyl)-1H-indazole is a versatile heterocyclic structure that has been extensively studied for its potential in drug discovery. Indazoles are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the bromine atom and the trifluoromethyl group further enhances the compound's pharmacological profile by influencing its lipophilicity, metabolic stability, and target binding affinity.

Recent research has highlighted the potential of 5-Bromo-1-methyl-7-(trifluoromethyl)-1H-indazole in several therapeutic areas. For instance, studies have shown that this compound exhibits potent activity against specific kinases, which are key enzymes involved in cell signaling pathways. Kinase inhibitors are crucial in the treatment of various diseases, including cancer and inflammatory disorders. The selective inhibition of these kinases by 5-Bromo-1-methyl-7-(trifluoromethyl)-1H-indazole could lead to the development of more effective and targeted therapies.

In addition to its kinase inhibitory properties, 5-Bromo-1-methyl-7-(trifluoromethyl)-1H-indazole has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting critical cellular processes such as DNA replication and protein synthesis. The ability to selectively target cancer cells while sparing normal cells is a highly desirable trait in anticancer drugs, and 5-Bromo-1-methyl-7-(trifluoromethyl)-1H-indazole shows promise in this regard.

The pharmacokinetic properties of 5-Bromo-1-methyl-7-(trifluoromethyl)-1H-indazole have also been evaluated in detail. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its lipophilic nature allows it to cross biological membranes efficiently, while the presence of the trifluoromethyl group enhances its metabolic stability. These properties contribute to its overall bioavailability and therapeutic efficacy.

In terms of safety and toxicity, preliminary data suggest that 5-Bromo-1-methyl-7-(trifluoromethyl)-1H-indazole has a favorable safety profile. However, further preclinical and clinical studies are necessary to fully assess its safety and efficacy in humans. Ongoing research is focused on optimizing the compound's formulation and delivery methods to enhance its therapeutic potential.

The development of new drugs is a complex and multidisciplinary endeavor that involves extensive collaboration between chemists, biologists, pharmacologists, and clinicians. The discovery and characterization of compounds like 5-Bromo-1-methyl-7-(trifluoromethyl)-1H-indazole represent significant milestones in this process. By leveraging advanced synthetic techniques and cutting-edge biological assays, researchers can continue to refine these molecules and bring them closer to clinical application.

In conclusion, 5-Bromo-1-methyl-7-(trifluoromethyl)-1H-indazole (CAS No. 1783954-69-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation. As research in this area continues to advance, it is likely that we will see more innovative uses for this compound in the future.